N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(naphthalen-1-yl)acetamide

Specification

• CAS No.: 681267-04-9
• Molecular Formula: C24H21N3O4S
• Molecular Weight: 447.51
• IUPAC Name: N-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-naphthalen-1-ylacetamide
• Standard InChI: InChI=1S/C24H21N3O4S/c1-31-19-11-9-18(10-12-19)27-24(21-14-32(29,30)15-22(21)26-27)25-23(28)13-17-7-4-6-16-5-2-3-8-20(16)17/h2-12H,13-15H2,1H3,(H,25,28)
• Standard InChI Key: LERDBZRTZJOQMP-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)CC4=CC=CC5=CC=CC=C54

Introduction

N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(naphthalen-1-yl)acetamide is a complex organic compound belonging to the class of heterocyclic compounds. It features a thieno[3,4-c]pyrazole core, which is a fused ring system containing sulfur and nitrogen atoms. This compound is structurally related to N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-nitrobenzamide and N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-1-naphthamide, differing primarily in the type of amide substituent attached to the thieno[3,4-c]pyrazole core.

Synthesis

The synthesis of this compound typically involves multi-step processes that include the formation of the thieno[3,4-c]pyrazole core followed by functionalization with methoxy and naphthalen-1-yl acetamide groups. Detailed methodologies for its synthesis and characterization can be found in research articles and patents, often involving advanced techniques such as high-throughput reactors or continuous flow systems to enhance production efficiency.

Potential Applications

Compounds with similar structures, such as N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-1-naphthamide, have potential applications in medicinal chemistry due to their diverse biological activities. These compounds may interact with specific molecular targets in biological systems, modulating their activity through binding interactions that lead to downstream effects in biological pathways.